Cas no 575487-37-5 (1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one)

• Product Name: 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one
• CAS No: 575487-37-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5691817
• PubChem ID: 81251881
• Update Time: 2025-10-29

1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 575487-37-5
• EN300-1276850
• AKOS019823497
• 1-(4-HYDROXY-2,5-DIMETHYLPHENYL)BUTAN-1-ONE
• 1-Butanone, 1-(4-hydroxy-2,5-dimethylphenyl)-
• 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one

• Inchi： 1S/C12H16O2/c1-4-5-11(13)10-6-9(3)12(14)7-8(10)2/h6-7,14H,4-5H2,1-3H3
• InChI Key： FZAOSFFSHBBYCE-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1C=C(C)C(=CC=1C)O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Melting Point: 131-132 °C
• Boiling Point: 341.0±37.0 °C(Predicted)
• pka: 8.56±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one

Introduction to 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one (CAS No. 575487-37-5)

1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one, also known by its CAS number 575487-37-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a hydroxy group and two methyl groups attached to a phenyl ring, along with a butanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical formula of 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one is C₁₂H₁₆O₂. Its molecular weight is approximately 196.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water.

In terms of its chemical reactivity, 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one exhibits several interesting properties. The hydroxy group can participate in hydrogen bonding and can be readily deprotonated under basic conditions, making it useful in various synthetic transformations. The presence of the methyl groups on the phenyl ring provides steric hindrance and electronic effects that influence the compound's reactivity and stability. The ketone functionality allows for a range of reactions, including nucleophilic addition, reduction to alcohols, and condensation reactions.

The biological activity of 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one has been the focus of several recent studies. One notable area of research involves its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one has also been investigated for its antioxidant activity. Free radicals are known to play a significant role in the pathogenesis of various diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge free radicals effectively, thereby protecting cells from oxidative damage. This antioxidant activity is attributed to the presence of the hydroxy group on the phenyl ring, which can donate electrons to neutralize free radicals.

In addition to its therapeutic potential, 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one has been explored for its use in chemical synthesis and materials science. Its unique structure makes it a valuable building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Moreover, its ability to form stable complexes with metal ions has led to its application in the development of novel catalysts and sensors.

The safety profile of 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound has low acute toxicity when administered orally or dermally. However, like many organic compounds, it may cause skin irritation or sensitization upon prolonged exposure. Therefore, appropriate safety measures should be taken when handling this compound in laboratory settings.

In conclusion, 1-(4-Hydroxy-2,5-dimethylphenyl)butan-1-one (CAS No. 575487-37-5) is a versatile compound with a wide range of applications in chemistry and biology. Its unique molecular structure endows it with valuable chemical reactivity and biological activity, making it a promising candidate for further research and development in various fields. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic research and industrial processes.